![molecular formula C12H9N3O B3316164 2-(Oxazolo[4,5-b]pyridin-2-yl)aniline CAS No. 95308-00-2](/img/structure/B3316164.png)
2-(Oxazolo[4,5-b]pyridin-2-yl)aniline
Overview
Description
“2-(Oxazolo[4,5-b]pyridin-2-yl)aniline” is a chemical compound with the molecular formula C12H9N3O . It is a derivative of aniline, which is a primary amine that consists of a benzene ring attached to an amino group .
Synthesis Analysis
The synthesis of “this compound” involves a one-step cyclocondensation reaction between 2-amino-3-hydroxypyridine and a substituted 3-aminobenzoic acid, mediated by PPA . This is followed by amide bond formation between the amino group and the relevant heteroaryl carboxylic acid using EDCI and DMAP . Another method involves a one-pot three-component synthesis using 2-aminopyridin-3-ol, dimethyl phthalate, and anilines in 1-butyl-3-methylimidazolium tetrafluoroborate ([BMIM]BF4) at 80–85°C for 90–120 min .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring fused with an oxazole ring, with an aniline group attached to the 2-position of the oxazole ring .Scientific Research Applications
Synthesis Methods
- A method for synthesizing 2-(oxazolo[5,4-b]pyridin-2-yl)-N-phenylbenzamide derivatives using 2-aminopyridin-3-ol, dimethyl phthalate, and anilines in an ionic liquid medium, offering good yields and environmentally friendly conditions, is outlined in research by Satyanarayana et al. (2021) (Satyanarayana et al., 2021).
- Hojati et al. (2011) describe a highly efficient method for synthesizing oxazolo[4,5-b]pyridines via condensation of orthoesters with o-substituted anilines or 2-amino-3-hydroxypyridine (Hojati et al., 2011).
Future Directions
The future directions for “2-(Oxazolo[4,5-b]pyridin-2-yl)aniline” could involve further exploration of its synthesis methods and potential biological activities. For instance, the development of environmentally benign protocols for its synthesis could be a promising area of research . Additionally, further studies could be conducted to explore its potential biological activities and mechanisms of action .
Properties
IUPAC Name |
2-([1,3]oxazolo[4,5-b]pyridin-2-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O/c13-9-5-2-1-4-8(9)12-15-11-10(16-12)6-3-7-14-11/h1-7H,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTNVHWFTXUNFMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC=N3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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